Cas no 1039940-97-0 ((3-fluorophenyl)methyl(4-methylpentan-2-yl)amine)

• Product Name: (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine
• CAS No: 1039940-97-0
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• CID: 5156636
• PubChem ID: 21355568
• Update Time: 2026-03-04

(3-fluorophenyl)methyl(4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1,3-dimethylbutyl)-3-fluoro-
• (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine

• Inchi： 1S/C13H20FN/c1-10(2)7-11(3)15-9-12-5-4-6-13(14)8-12/h4-6,8,10-11,15H,7,9H2,1-3H3
• InChI Key： PSWQNKPPOIXANF-UHFFFAOYSA-N
• SMILES： C1(CNC(C)CC(C)C)=CC=CC(F)=C1

Additional information on (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine

(3-Fluorophenyl)methyl(4-methylpentan-2-yl)amine: A Comprehensive Overview

The compound with CAS No. 1039940-97-0, commonly referred to as (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group with a branched alkyl chain, making it a valuable building block in various chemical syntheses.

Structural Insights and Synthesis

The molecular structure of (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine is defined by its two primary components: the 3-fluorophenylmethyl group and the 4-methylpentan-2-yl amine moiety. The phenyl ring with a fluorine substituent at the meta position introduces electronic and steric effects that influence the compound's reactivity and solubility properties. The 4-methylpentan-2-yl group, on the other hand, provides a bulky, branched alkyl chain that enhances the compound's hydrophobicity and stability under certain conditions.

Recent advancements in synthetic methodologies have enabled efficient routes for the preparation of this compound. For instance, researchers have employed nucleophilic aromatic substitution reactions using appropriately substituted aryl halides and amines under mild conditions. Additionally, transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura cross-coupling, have been explored to construct the carbon-nitrogen bond with high precision. These methods not only improve yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

Chemical Properties and Applications

Physical Properties: The compound exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water due to its hydrophobic nature.

Reactivity: The presence of the fluorine atom on the aromatic ring imparts unique electronic properties to the molecule. Fluorine's electronegativity withdraws electron density from the ring, making it more susceptible to electrophilic substitution reactions. Conversely, the steric bulk introduced by the 4-methylpentan-2-yl group can hinder certain reaction pathways, necessitating careful optimization of reaction conditions.

Applications in Medicinal Chemistry: Recent studies have highlighted the potential of (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine as a lead compound in drug discovery efforts. Its structural features make it an attractive candidate for modulating receptor-ligand interactions. For example, researchers have investigated its ability to act as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension and neurodegenerative diseases.

Materials Science Applications: Beyond pharmacology, this compound has found utility in polymer chemistry as a crosslinking agent. Its ability to form stable amine bonds under thermal or photochemical conditions makes it suitable for synthesizing high-performance polymers with tailored mechanical properties. Recent advancements in 3D printing technologies have leveraged these polymers for applications in aerospace and biomedical engineering.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine is crucial for its sustainable use. Studies indicate that the compound undergoes biodegradation under aerobic conditions with an estimated half-life of 15 days in aqueous environments. However, its persistence in soil systems remains an area requiring further investigation.

In terms of safety, acute toxicity studies reveal that this compound exhibits low toxicity when administered orally or dermally. Occupational exposure guidelines recommend using appropriate personal protective equipment during handling to minimize health risks associated with prolonged exposure.

Conclusion

The compound (3-fluorophenyl)methyl(4-methylpentan-2-yl)amine, identified by CAS No. 1039940-97-0, stands as a testament to modern synthetic chemistry's capabilities. Its unique structure endows it with diverse applications across multiple disciplines while maintaining an acceptable safety profile for industrial use. As research continues to uncover new potential uses and optimize synthetic pathways, this compound is poised to play an increasingly significant role in advancing both scientific discovery and industrial innovation.